3-(4-Bromophenyl)-8-((4-(tert-butyl)phenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 3-(4-bromophenyl)-8-(4-tert-butylphenyl)sulfonyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C23H26BrN3O3S/c1-22(2,3)17-6-10-19(11-7-17)31(29,30)27-14-12-23(13-15-27)25-20(21(28)26-23)16-4-8-18(24)9-5-16/h4-11H,12-15H2,1-3H3,(H,26,28)
• InChI Key: INBLOVOLXLHRRK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N2CCC3(CC2)NC(=O)C(=N3)C4=CC=C(C=C4)Br
• Molecular Formula: C23H26BrN3O3S
• Molecular Weight: 504.4 g/mol

Description

3-(4-Bromophenyl)-8-((4-(tert-butyl)phenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C23H26BrN3O3S and its molecular weight is 504.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

A key aspect of the research on this compound involves its synthesis and the exploration of its chemical properties. For instance, studies have shown the development of 1,2,4,8-tetraazaspiro[4.5]dec-2-enes, including compounds with similar structural motifs, demonstrating significant antimicrobial activity against various microbial strains. This indicates the compound's potential as a scaffold for developing new antimicrobial agents (Dalloul et al., 2017). Furthermore, research on derivatives incorporating diphenyl sulfone moieties has highlighted their antibacterial effects, suggesting the compound's utility in addressing bacterial infections (Bărbuceanu et al., 2009).

Biological Activities and Potential Therapeutic Applications

The compound and its derivatives have been evaluated for various biological activities, leading to insights into their potential therapeutic applications. Notably, compounds with a similar structural basis have been investigated for their antiviral properties, particularly against coronaviruses, indicating a promising avenue for antiviral drug development (Apaydın et al., 2019). Moreover, the exploration of 1,3,8-triazaspiro[4.5]decan-4-one derivatives for their urea functionalities underscores the compound's versatility in generating environmentally friendly synthesis methods and potentially novel biological activities (Velupula et al., 2021).

Anticancer and EGFR Inhibition

Research into the compound's derivatives has also extended to the realm of cancer, where specific modifications have demonstrated potential as epidermal growth factor receptor (EGFR) inhibitors and anti-breast cancer agents. This highlights the compound's relevance in oncology and the development of targeted therapies (Fleita et al., 2013).